Cas no 130631-49-1 (3-chloro-1H-1,2,4-triazol-5-amine)

• Product Name: 3-chloro-1H-1,2,4-triazol-5-amine
• CAS No: 130631-49-1
• MF: C₂H₃ClN₄
• MW: 118.525017976761
• MDL: MFCD20502577
• CID: 1029885
• PubChem ID: 4196493
• Update Time: 2025-07-23

3-chloro-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-1,2,4-triazol-3-amine
• 3-CHLORO-1H-1,2,4-TRIAZOL-5-AMINE
• 5-amino-3-chloro-1,2,4-triazole
• 5-chloro-1H-[1,2,4]triazol-3-ylamine
• AC1N5KER
• Ambcb4018524
• SureCN5011316
• SureCN6478879
• SureCN9167986
• 3-chloro-1H-1,2,4-triazol-5-amine(SALTDATA: FREE)
• AKOS016842648
• SCHEMBL9167986
• 130631-49-1
• SCHEMBL5011316
• 1H-1,2,4-Triazol-3-amine, 5-chloro-
• SY293037
• AT12443
• BS-35662
• DTXSID00400682
• 3-amino-5-cloro-1,2,4-triazole
• 5-CHLORO-4H-1,2,4-TRIAZOL-3-AMINE
• MFCD20502577
• CZYCHLFFXNRBGV-UHFFFAOYSA-N
• 3-Amino-5-chloro-1H-1,2,4-triazole
• AKOS025402540
• 3-chloro-1H-1,2,4-triazol-5-amine

• MDL： MFCD20502577
• Inchi： 1S/C2H3ClN4/c3-1-5-2(4)7-6-1/h(H3,4,5,6,7)
• InChI Key： CZYCHLFFXNRBGV-UHFFFAOYSA-N
• SMILES： ClC1=NC(N)=NN1

Computed Properties

• Exact Mass: 118.00479
• Monoisotopic Mass: 118.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 394.5±25.0 °C at 760 mmHg
• Flash Point: 192.4±23.2 °C
• PSA: 67.59
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-chloro-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-chloro-1H-1,2,4-triazol-5-amine

Recent Advances in the Research of 3-chloro-1H-1,2,4-triazol-5-amine (CAS: 130631-49-1)

3-chloro-1H-1,2,4-triazol-5-amine (CAS: 130631-49-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of antimicrobial, antiviral, and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in pharmaceutical research.

One of the most notable advancements in the study of 3-chloro-1H-1,2,4-triazol-5-amine is its role in the synthesis of triazole-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes, such as dihydrofolate reductase (DHFR), which is a critical target for antibiotic development. The researchers utilized a combination of computational modeling and in vitro assays to optimize the structure-activity relationship (SAR) of these derivatives, leading to the identification of compounds with improved efficacy and selectivity.

In addition to its antimicrobial potential, 3-chloro-1H-1,2,4-triazol-5-amine has also been investigated for its antiviral properties. A recent preprint on bioRxiv reported that this compound serves as a scaffold for the development of broad-spectrum antiviral agents targeting RNA viruses, including SARS-CoV-2 and influenza. The study highlighted the compound's ability to interfere with viral replication by inhibiting key viral proteases, suggesting its potential as a lead compound for future antiviral therapies. Further in vivo studies are currently underway to validate these findings.

Another exciting development involves the use of 3-chloro-1H-1,2,4-triazol-5-amine in cancer research. A 2024 paper in ACS Chemical Biology revealed that this compound can be functionalized to produce small-molecule inhibitors of protein kinases involved in oncogenic signaling pathways. Specifically, the researchers synthesized a series of triazole-5-amine derivatives and evaluated their activity against tyrosine kinases such as EGFR and HER2. The results indicated that certain derivatives exhibited nanomolar potency and favorable pharmacokinetic profiles, making them promising candidates for further preclinical evaluation.

Beyond its biological applications, 3-chloro-1H-1,2,4-triazol-5-amine has also been explored for its utility in chemical biology tools. A study published in Chemical Communications in early 2024 demonstrated its use as a building block for the development of fluorescent probes targeting cellular organelles. These probes enabled real-time imaging of mitochondrial dynamics in live cells, providing valuable insights into cellular processes and disease mechanisms. This innovative application underscores the compound's versatility beyond traditional drug discovery.

In conclusion, recent research on 3-chloro-1H-1,2,4-triazol-5-amine (CAS: 130631-49-1) has unveiled its multifaceted potential in medicinal chemistry and chemical biology. From antimicrobial and antiviral agents to kinase inhibitors and imaging probes, this compound continues to inspire novel therapeutic and diagnostic strategies. Future studies are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical translation. Researchers in the field are encouraged to explore its untapped potential in addressing unmet medical needs.